Cas no 2229194-55-0 (N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine
• CAS No: 2229194-55-0
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 6015783
• PubChem ID: 165637884
• Update Time: 2025-06-15

N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine
• 2229194-55-0
• N-[(3-chloro-2,6-difluorophenyl)methyl]-N-methylhydroxylamine
• EN300-2002830

• Inchi： 1S/C8H8ClF2NO/c1-12(13)4-5-7(10)3-2-6(9)8(5)11/h2-3,13H,4H2,1H3
• InChI Key： RLFNLQDDDPGBOM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)CN(C)O)F

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine

Comprehensive Overview of N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine (CAS No. 2229194-55-0)

N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine (CAS No. 2229194-55-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its chloro and difluoro substitutions on the phenyl ring, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in the development of novel bioactive molecules and functional materials.

The structural features of N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine contribute to its versatility. The presence of both chloro and difluoro groups enhances its electron-withdrawing properties, which can influence the compound's reactivity in various chemical transformations. This makes it particularly useful in cross-coupling reactions and catalyzed syntheses, which are critical in modern organic chemistry. Additionally, the N-methylhydroxylamine moiety provides a functional handle for further derivatization, enabling the creation of complex molecular architectures.

In the context of current trends, N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine aligns with the growing demand for sustainable chemistry and green synthesis practices. As industries strive to reduce their environmental footprint, this compound's potential for use in atom-efficient reactions and low-waste processes is being actively investigated. Moreover, its role in the development of high-performance materials, such as polymers and coatings, is a topic of interest among material scientists.

Another area where N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine shows promise is in the pharmaceutical sector. The compound's ability to serve as a building block for drug discovery is underscored by its compatibility with medicinal chemistry protocols. Researchers are exploring its incorporation into small-molecule therapeutics, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Its structural motifs are also being evaluated for their potential to enhance drug bioavailability and metabolic stability.

From a commercial perspective, the demand for N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial laboratories. Quality control and regulatory compliance are also critical considerations, ensuring that the compound meets the stringent standards required for research and development.

In summary, N-(3-chloro-2,6-difluorophenyl)methyl-N-methylhydroxylamine (CAS No. 2229194-55-0) represents a compelling example of how advanced organic chemistry can address contemporary challenges in science and industry. Its multifaceted applications, from pharmaceutical intermediates to material science, highlight its importance in the evolving landscape of chemical innovation. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of synthetic and applied chemistry.